Cas no 28123-74-2 (Benzoic acid,2-[(5-nitro-2-furanyl)methylene]hydrazide)

Benzoic acid,2-[(5-nitro-2-furanyl)methylene]hydrazide structure
28123-74-2 structure
Product Name:Benzoic acid,2-[(5-nitro-2-furanyl)methylene]hydrazide
CAS No:28123-74-2
MF:C12H9N3O4
MW:259.217562437058
CID:255374
PubChem ID:5369600
Update Time:2025-04-19

Benzoic acid,2-[(5-nitro-2-furanyl)methylene]hydrazide Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[(5-nitro-2-furanyl)methylene]hydrazide
    • N-[(Z)-(5-nitrofuran-2-yl)methylideneamino]benzamide
    • N'-[(Z)-(5-Nitrofuran-2-yl)methylidene]benzohydrazide
    • 28123-74-2
    • DTXSID70418658
    • Inchi: 1S/C12H9N3O4/c16-12(9-4-2-1-3-5-9)14-13-8-10-6-7-11(19-10)15(17)18/h1-8H,(H,14,16)/b13-8-
    • InChI Key: VFOAAIIORKZVIH-JYRVWZFOSA-N
    • SMILES: O1C(=CC=C1/C=N\NC(C1C=CC=CC=1)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 259.05937
  • Monoisotopic Mass: 259.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 97.74
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